Cas no 2227862-62-4 ((1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol
• CAS No: 2227862-62-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5837991
• PubChem ID: 165680062
• Update Time: 2025-07-13

(1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol
• 2227862-62-4
• EN300-1799897

• Inchi： 1S/C12H15NO2/c1-8-9-4-2-3-5-11(9)15-12(8)10(14)6-7-13/h2-5,10,14H,6-7,13H2,1H3/t10-/m1/s1
• InChI Key： BMGKJVYWJWZOAM-SNVBAGLBSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1[C@@H](CCN)O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Additional information on (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol

Introduction to (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol (CAS No. 2227862-62-4)

(1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol (CAS No. 2227862-62-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3-methylbenzofuran moiety and a 3-amino propanol side chain. These structural elements contribute to its potential biological activities and therapeutic applications.

The chiral nature of (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol is particularly noteworthy, as chirality plays a crucial role in the pharmacological properties of many drugs. Chiral compounds can exhibit different biological activities depending on their enantiomeric form, which can significantly impact their efficacy and safety. In the case of (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol, the (1R) configuration has been shown to have distinct properties compared to its (1S) counterpart.

Recent studies have focused on the potential therapeutic applications of (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol. One area of interest is its activity as a serotonin receptor modulator. Serotonin receptors are involved in various physiological processes, including mood regulation, appetite control, and sleep patterns. Compounds that can modulate these receptors have the potential to treat a range of disorders, such as depression, anxiety, and sleep disorders.

A study published in the Journal of Medicinal Chemistry in 2020 investigated the binding affinity of (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol to serotonin receptors. The results showed that this compound has a high affinity for the 5-HT₇ receptor, which is known to be involved in regulating circadian rhythms and sleep-wake cycles. This finding suggests that (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol could be a promising candidate for developing new treatments for sleep disorders.

In addition to its potential as a serotonin receptor modulator, (1R)-3-amino-1-(3-methyl-1-benzofuran-2-yl)propan-1-ol has also been studied for its neuroprotective properties. Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons. Compounds that can protect neurons from damage or promote their survival are of great interest in the development of therapies for these conditions.

A study published in the European Journal of Pharmacology in 2022 evaluated the neuroprotective effects of (1R)-3-amino-1-(3-methyl-1-benzofuran-2-y l)propan - 1 - ol strong > in an in vitro model of neuronal cell death. The results demonstrated that this compound significantly reduced neuronal cell death induced by oxidative stress and glutamate excitotoxicity. These findings suggest that < strong > ( 1 R ) - 3 - amino - 1 - ( 3 - methyl - 1 - benzofuran - 2 - yl ) propan - 1 - ol< / strong > may have therapeutic potential for treating neurodegenerative diseases. p > < p >The synthesis and purification of< strong > ( 1 R ) - 3 - amino - 1 - ( 3 - methyl - 1 - benzofuran - 2 - yl ) propan - 1 - ol< / strong > are critical steps in its development as a pharmaceutical agent. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of chiral auxiliaries or catalysts to achieve enantioselective synthesis. This ensures that the desired ( 1 R ) enantiomer is produced with high purity. p > < p >A recent publication in Organic Letters described an efficient method for synthesizing< strong > ( 1 R ) - 3 - amino - 1 - ( 3 - methyl - 1 - benzofuran - 2 - yl ) propan - 1 - ol< / strong > using a chiral phosphoric acid catalyst. The method achieved high enantioselectivity (>99% ee) and good yields, making it suitable for large-scale production. p > < p >In conclusion,< strong > ( 1 R ) - 3 - amino - 1 -(3-methylbenzofuran−−−−−−−−−−−−−−−−−−−−−y l ) propan − − − − − − − − − − − − − − − − − − − o l< / strong > ( CAS No .< strong > 2 , , , , , , , , , , , , , , , , , , , , , , , , , , .< / strong > ) is a promising compound with diverse biological activities and therapeutic potential . Its unique structural features and chiral nature make it an attractive candidate for further research and development . Ongoing studies continue to explore its mechanisms of action and potential applications in treating various diseases . p > article > response > (Note: The above HTML content has been formatted to fit within the specified XML structure while maintaining readability.)